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Compound of Interest

Compound Name: PF-4136309
CAS No.: 857679-55-1
Cat. No.: B3158423
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An In-depth Review of the Potent and Selective CCR2 Antagonist for Researchers, Scientists,
and Drug Development Professionals

Introduction

PF-4136309, also known as INCB8761, is a potent, selective, and orally bioavailable small
molecule antagonist of the C-C chemokine receptor 2 (CCR2).[1][2] Developed by Pfizer and
Incyte, this compound has been a subject of significant interest in cancer research due to its
mechanism of action, which targets the tumor microenvironment.[2][3] PF-4136309 inhibits the
binding of the chemokine ligand CCL2 (also known as monocyte chemoattractant protein-1 or
MCP-1) to CCR2, thereby blocking the recruitment of tumor-associated macrophages (TAMSs)
and other CCR2-expressing immunosuppressive cells to the tumor site.[4][5] This guide
provides a comprehensive technical overview of PF-4136309, including its mechanism of
action, key quantitative data, experimental protocols, and relevant signaling pathways.

Core Data Summary
In Vitro Activity
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PF-4136309 demonstrates high potency and selectivity for the CCR2 receptor across different

species. The following table summarizes its key in vitro activity metrics.

Parameter Species IC50 Value Reference
CCR2 Antagonism Human 5.2nM [1]
Mouse 17 nM [1]
Rat 13 nM [1]
Chemotaxis Inhibition
) Human Monocytes 3.9nM [6]
(CCL2-induced)
Intracellular Calcium
o 3.3nM [1]
Mobilization
ERK Phosphorylation
o 0.5 nM [1]
Inhibition
hERG Potassium
Human 20 uM [1107]

Current Inhibition

Pharmacokinetic Profile

Preclinical studies in animal models have characterized the pharmacokinetic properties of PF-

4136309.
o ] Oral
) Administr Half-life ) . Referenc
Species . Dose Tmax Bioavaila
ation (t1/2) .
bility
Intravenou
Rat 2 mg/kg - 25h - [1]
S
Oral 10 mg/kg 1.2h - 78% [1]
Intravenou
Dog 2 mg/kg - 2.4 h - [1]
s
Oral 10 mg/kg 0.25h - 78% [1]
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Clinical Trial Data (Pancreatic Cancer)

PF-4136309 was evaluated in a Phase 1b clinical trial in combination with nab-paclitaxel and
gemcitabine for the first-line treatment of metastatic pancreatic ductal adenocarcinoma
(NCT02732938).[8]

Parameter Value Reference

Recommended Phase Il Dose

500 mg BID [8]
(RP2D)
Objective Response Rate

23.8% (n=21) [8]
(ORR)
Dose-Limiting Toxicities (DLTSs) ]

17.6% (3/17 patients) [8]

at 500 mg BID

Note: The development of PF-4136309 for pancreatic cancer was discontinued.[3]

Mechanism of Action and Signaling Pathway

PF-4136309 exerts its anti-tumor effects by disrupting the CCL2-CCR2 signaling axis, a critical
pathway in the recruitment of inflammatory monocytes from the bone marrow to the tumor
microenvironment. These monocytes differentiate into TAMs, which promote tumor growth,
angiogenesis, invasion, and metastasis, and suppress the anti-tumor immune response. By
blocking CCR2, PF-4136309 inhibits the migration of these immunosuppressive myeloid cells.

[4]°]
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Figure 1: Mechanism of action of PF-4136309 in the tumor microenvironment.

Experimental Protocols
CCR2 Binding Assay

This protocol outlines a competitive binding assay to determine the IC50 of PF-4136309 for the
CCR2 receptor.

Materials:

HEK293 cells stably expressing human CCR2

[1251]-CCL2 (radioligand)

PF-4136309

Binding buffer (e.g., 25 mM HEPES, 140 mM NaCl, 1 mM CaCl2, 5 mM MgClI2, 0.2% BSA,
pH 7.1)
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« Scintillation fluid and counter

Procedure:

o Prepare a suspension of CCR2-expressing HEK293 cells in binding buffer.
» Create a serial dilution of PF-4136309.

e In a 96-well plate, add the cell suspension, [1251]-CCL2, and varying concentrations of PF-
4136309 or vehicle control.

 Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to allow
binding to reach equilibrium.

» Harvest the cells onto filter plates and wash with cold binding buffer to remove unbound
radioligand.

o Add scintillation fluid to each well and measure the radioactivity using a scintillation counter.

o Calculate the percent inhibition of [125I]-CCL2 binding at each concentration of PF-4136309
and determine the IC50 value using non-linear regression analysis.
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Figure 2: Workflow for a CCR2 competitive binding assay.

Chemotaxis Assay

This protocol describes a method to assess the inhibitory effect of PF-4136309 on monocyte
migration towards a CCL2 gradient.

Materials:
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Human peripheral blood mononuclear cells (PBMCs) or a monocyte cell line (e.g., THP-1)
Recombinant human CCL2

PF-4136309

Chemotaxis chambers (e.g., Boyden chambers with polycarbonate filters)

Assay buffer (e.g., RPMI 1640 with 0.1% BSA)

Calcein-AM or other fluorescent dye for cell labeling

Procedure:

Label monocytes with Calcein-AM.

Pre-incubate the labeled cells with various concentrations of PF-4136309 or vehicle control.
Place assay buffer containing CCL2 in the lower chamber of the chemotaxis plate.

Add the pre-incubated cells to the upper chamber, separated by a porous membrane.
Incubate the plate at 37°C in a humidified incubator to allow cell migration.

After the incubation period, remove non-migrated cells from the upper surface of the
membrane.

Quantify the migrated cells in the lower chamber by measuring fluorescence.

Calculate the percent inhibition of chemotaxis for each concentration of PF-4136309 and
determine the IC50 value.

Synthesis of PF-4136309

The synthesis of PF-4136309 has been described in the scientific literature. A key publication

outlines a multi-step synthetic route.[7] The detailed experimental procedures for the synthesis

are typically found in the supporting information of such publications. The general scheme

involves the coupling of key intermediates to construct the final molecule.[7]
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Conclusion

PF-4136309 is a well-characterized CCR2 antagonist that has provided valuable insights into
the role of the CCL2-CCR2 axis in cancer. While its clinical development for pancreatic cancer
was halted, the compound remains a critical tool for preclinical research aimed at
understanding and targeting the tumor microenvironment. This technical guide consolidates
key data and methodologies to support further investigation into the therapeutic potential of
CCR2 inhibition in oncology and other inflammatory diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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